Cas no 872722-93-5 (3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine)

3-{(3-Fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine is a fluorinated pyridazine derivative featuring a furan-2-yl substituent at the 6-position and a (3-fluorophenyl)methylsulfanyl group at the 3-position. This compound is of interest in medicinal chemistry and materials science due to its unique structural motifs, which combine aromatic and heterocyclic functionalities. The presence of fluorine enhances its potential for bioactivity and metabolic stability, while the furan moiety may contribute to π-stacking interactions. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing more complex derivatives or studying structure-activity relationships. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.

3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine structure

872722-93-5 structure

Product Name:3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine

CAS No:872722-93-5

MF:C₁₅H₁₁FN₂OS

MW:286.324045419693

CID:5509429

Update Time:2025-05-25

3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-[(3-fluorophenyl)methylsulfanyl]-6-(furan-2-yl)pyridazine
- 3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine
- Inchi： 1S/C15H11FN2OS/c16-12-4-1-3-11(9-12)10-20-15-7-6-13(17-18-15)14-5-2-8-19-14/h1-9H,10H2
- InChI Key： WDFLSTQJUFMIIW-UHFFFAOYSA-N
- SMILES： C1(SCC2=CC=CC(F)=C2)=NN=C(C2=CC=CO2)C=C1

3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2004-0010-2μmol	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2004-0010-5μmol	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2004-0010-10μmol	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2004-0010-20μmol	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2004-0010-1mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2004-0010-2mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2004-0010-3mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2004-0010-4mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2004-0010-5mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2004-0010-10mg	3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(furan-2-yl)pyridazine	872722-93-5	90%+	10mg	$79.0	2023-05-17

3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine

Chemical Compound CAS No 872722-93-5: 3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine

The compound 3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine, identified by the CAS number 872722-93-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridazine ring system with substituents that include a fluorophenyl methylsulfanyl group and a furan moiety.

The pyridazine core of this compound serves as a versatile platform for further functionalization, making it an attractive candidate for research in medicinal chemistry and materials science. The presence of the fluorophenyl group introduces electronic effects that can influence the compound's reactivity and stability, while the furan substituent adds aromaticity and potential for conjugation, enhancing its optical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory agents and antioxidants. The methylsulfanyl group attached to the pyridazine ring has been shown to exhibit significant bioactivity, contributing to the compound's potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of routes, including coupling reactions and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is accessible for further studies.

The structural features of 3-{(3-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)pyridazine make it an ideal candidate for exploring structure-activity relationships (SAR). By modifying the substituents on the pyridazine ring, chemists can investigate how changes in molecular architecture influence biological activity, paving the way for the development of more effective drugs.

Moreover, the furan moiety in this compound has been implicated in enhancing its solubility and permeability, which are critical properties for drug delivery systems. This makes it a promising candidate for use in targeted drug delivery applications.

In conclusion, the compound CAS No 872722-93-5 represents a valuable addition to the arsenal of heterocyclic compounds available for research and development in various fields of chemistry and pharmacology.